N-(4-chlorophenyl)-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-(3-ethyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C14H13ClN6O2/c1-2-21-13-12(18-19-21)14(23)20(8-16-13)7-11(22)17-10-5-3-9(15)4-6-10/h3-6,8H,2,7H2,1H3,(H,17,22)
• InChI Key: WRALLBNIWYTSHB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=O)N(C=N2)CC(=O)NC3=CC=C(C=C3)Cl)N=N1
• Molecular Formula: C14H13ClN6O2
• Molecular Weight: 332.74 g/mol

Description

“N-(4-chlorophenyl)-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide” is a compound that features the pyrazolo[1,5-a]pyrimidine and triazole moieties. These moieties are often found in biologically active compounds and are considered privileged core skeletons.

Synthesis Analysis

The synthesis of similar compounds has been achieved through a copper-catalyzed approach. This method involves the use of various 7-O-propargylated pyrazolo[1,5-a]pyrimidines and 1-azidoglycosides. The strategy afforded a series of glycohybrids with diverse stereochemistry.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazolo[1,5-a]pyrimidine moiety and a triazole moiety. These moieties are fused together to form a complex heterocyclic structure.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by the presence of the pyrazolo[1,5-a]pyrimidine and triazole moieties. These moieties can participate in various chemical reactions, contributing to the compound’s diverse biological activities.

Mechanism of Action

Target of Action

It is part of a class of compounds known as triazole-pyrimidine hybrids, which have been studied for their neuroprotective and anti-neuroinflammatory properties .

Mode of Action

They have been found to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . They also reduced the expression of the endoplasmic reticulum (ER) chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells .

Biochemical Pathways

The compound appears to act through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway . These pathways play crucial roles in neurodegenerative diseases, ischemic stroke, and traumatic brain injury. By inhibiting these pathways, the compound may exert neuroprotective and anti-inflammatory effects.

Result of Action

The compound has shown promising neuroprotective and anti-inflammatory properties in cell models. It has been found to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells, and reduce the expression of the endoplasmic reticulum (ER) chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells . These results suggest that the compound could potentially be developed as a neuroprotective and anti-neuroinflammatory agent.

Future Directions

The future research directions for this compound could involve further exploration of its biological activities and potential therapeutic applications. Additionally, more studies could be conducted to fully understand its mechanism of action and to optimize its synthesis process.